
Personal protective equipment for handling Flt3-
IN-12

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flt3-IN-12

Cat. No.: B12407410 Get Quote

Essential Safety and Handling Guide for Flt3-IN-
12
Flt3-IN-12 is a potent and selective inhibitor of the FLT3 kinase, utilized in research, particularly

in studies related to acute myeloid leukemia (AML).[1] Due to its chemical nature and biological

activity, adherence to strict safety protocols is imperative to ensure the well-being of laboratory

personnel and to prevent environmental contamination. This guide provides essential

information on personal protective equipment (PPE), operational procedures, and disposal

methods for Flt3-IN-12.

Hazard Identification and Classification
Flt3-IN-12 is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]
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The following personal protective equipment is mandatory when handling Flt3-IN-12 to

minimize exposure risk.

PPE Component Specification Rationale

Eye Protection
Safety goggles with side-

shields.[2]

Protects eyes from splashes or

dust particles of the

compound.

Hand Protection Protective gloves.

Prevents skin contact and

absorption. The specific glove

material should be selected

based on the solvent used and

breakthrough time.

Skin and Body Protection Impervious clothing.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[2]

Respiratory Protection Suitable respirator.

Necessary when handling the

powder form to avoid

inhalation of dust particles,

especially in the absence of

adequate engineering controls

like a fume hood.[2]

Operational Plan for Safe Handling
A systematic approach to handling Flt3-IN-12 is crucial for safety. The following step-by-step

operational plan should be followed:

1. Preparation and Engineering Controls:

Ensure a designated work area is clean and uncluttered.

Work should be conducted in an area with appropriate exhaust ventilation, such as a

chemical fume hood, to avoid the formation of dust and aerosols.[2]
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An accessible safety shower and eye wash station must be available in the immediate work

area.[2]

2. Weighing and Aliquoting (Powder Form):

Don all required PPE before handling the compound.

Carefully weigh the desired amount of Flt3-IN-12 powder in a chemical fume hood to

minimize inhalation risk.

Avoid creating dust. If any powder is spilled, it should be carefully cleaned up according to

the disposal plan.

3. Dissolving the Compound:

When dissolving Flt3-IN-12 in a solvent, add the solvent slowly to the powder to prevent

splashing.

The process should be performed within a fume hood.

4. Storage:

Keep the container tightly sealed when not in use.[2]

Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[2]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[2]

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[2]

Disposal Plan
Proper disposal of Flt3-IN-12 and its containers is critical to prevent environmental

contamination, given its high aquatic toxicity.[2]
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Waste Compound and Contaminated Materials: All waste Flt3-IN-12 and materials

contaminated with it (e.g., pipette tips, gloves, weighing paper) should be collected in a

designated, labeled, and sealed hazardous waste container.

Disposal Method: The waste must be disposed of through an approved waste disposal plant.

[2] Do not allow the product to enter drains, water courses, or the soil.[2]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of according to the same procedures as the waste compound.
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Caption: Workflow for the safe handling of Flt3-IN-12.

First Aid Measures in Case of Exposure
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Immediate action is required in the event of accidental exposure to Flt3-IN-12.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[2]

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water, separating eyelids to ensure adequate flushing. Seek prompt medical attention.[2]

Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove

contaminated clothing and shoes and consult a physician.[2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, seek medical

attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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